2-Hydroxy-3-(4-trifluoromethoxyphenyl)pyridine, 95%

• IUPAC Name: 3-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one
• InChI: InChI=1S/C12H8F3NO2/c13-12(14,15)18-9-5-3-8(4-6-9)10-2-1-7-16-11(10)17/h1-7H,(H,16,17)
• InChI Key: VZQGILWWKXUKKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C12H8F3NO2
• DSSTOX Substance ID: DTXSID90683144
• Molecular Weight: 255.19 g/mol
• CAS RN: 204074-33-9

Description

2-Hydroxy-3-(4-trifluoromethoxyphenyl)pyridine (95% purity) is an organic compound with a molecular formula of C9H7F3NO2. It is a colorless solid that is soluble in many organic solvents. It is a versatile compound that has a wide range of applications in the fields of chemistry, biochemistry and medicine.

Mechanism of Action

2-Hydroxy-3-(4-trifluoromethoxyphenyl)pyridine (95% purity) is an inhibitor of enzymes, such as cytochrome P450 and monoamine oxidase. It binds to the active sites of these enzymes and prevents them from catalyzing their respective reactions. This inhibition of enzyme activity has a variety of physiological effects, such as the inhibition of drug metabolism and the regulation of neurotransmitter levels in the brain.
Biochemical and Physiological Effects
2-Hydroxy-3-(4-trifluoromethoxyphenyl)pyridine (95% purity) has a variety of biochemical and physiological effects. It is an inhibitor of enzymes that are involved in drug metabolism, such as cytochrome P450 and monoamine oxidase. This inhibition of enzyme activity can lead to an increase in the bioavailability of drugs and a decrease in their metabolism. It also has an effect on neurotransmitter levels in the brain, leading to an increase in serotonin and a decrease in dopamine.

Advantages and Limitations for Lab Experiments

2-Hydroxy-3-(4-trifluoromethoxyphenyl)pyridine (95% purity) is a versatile compound that has a wide range of applications in the laboratory. It is relatively easy to synthesize and can be used to synthesize a variety of organic compounds. Its inhibition of enzymes can be used to study the effects of drugs on the body and to study neurotransmitter levels in the brain. However, it is important to note that the purity of the compound is important, as impurities can lead to inaccurate results.

Future Directions

In the future, 2-Hydroxy-3-(4-trifluoromethoxyphenyl)pyridine (95% purity) could be used to study the effects of drugs on the body and to optimize drug delivery systems. It could also be used to study the effects of neurotransmitter levels on behavior and to develop new therapeutics for neurological disorders. Additionally, it could be used to develop new materials for use in organic synthesis and to develop new catalysts for organic reactions. Finally, it could be used to study the effects of environmental pollutants on the body and to develop new methods for detoxifying these pollutants.

Synthesis Methods

2-Hydroxy-3-(4-trifluoromethoxyphenyl)pyridine (95% purity) can be synthesized from 4-trifluoromethoxybenzaldehyde and 2-amino-3-hydroxypyridine via an aldol condensation reaction. This reaction requires an acid catalyst, such as p-toluenesulfonic acid, to drive the reaction to completion. The reaction mixture is heated to reflux for 3 hours, then cooled and the product is extracted with ethyl acetate. The product is then purified by column chromatography and recrystallized from ethanol to obtain the desired compound.

Scientific Research Applications

2-Hydroxy-3-(4-trifluoromethoxyphenyl)pyridine (95% purity) is widely used in scientific research as an intermediate in organic synthesis. It is used to synthesize a variety of organic compounds, such as aryl fluorides and heterocyclic compounds. It is also used as a ligand in coordination chemistry and as an inhibitor of enzymes.